Cas no 718601-09-3 (1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 718601-09-3
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 6556901
• Update Time: 2025-07-23

1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 1-(4-ethylphenyl)tetrahydro-3-phenyl-, 5,5-dioxide

• Inchi： 1S/C19H20N2O3S/c1-2-14-8-10-16(11-9-14)21-18-13-25(23,24)12-17(18)20(19(21)22)15-6-4-3-5-7-15/h3-11,17-18H,2,12-13H2,1H3
• InChI Key： MIMLSMAFVOWVRR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C2CS(=O)(=O)CC2N1C1=CC=C(CC)C=C1

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 580.0±49.0 °C(Predicted)
• pka: 0.58±0.20(Predicted)

Additional information on 1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Comprehensive Overview of 1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 718601-09-3)

1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 718601-09-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a thieno[3,4-d]imidazole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in metabolic disorders. The compound's hexahydro-1H-5lambda6 framework also contributes to its stability, a critical factor in formulation development.

In recent years, the demand for sulfur-containing heterocycles like 1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione has surged due to their versatility in medicinal chemistry. This compound’s 2,5,5-trione moiety is particularly noteworthy, as it mimics natural substrates in biochemical pathways, making it a candidate for enzyme inhibition studies. With the rise of AI-driven drug design, computational chemists frequently explore its 3D conformation to predict binding affinities, aligning with trends in virtual screening and structure-activity relationship (SAR) analysis.

From a synthetic perspective, the preparation of CAS No. 718601-09-3 involves multi-step organic reactions, including cyclization and oxidation steps. Its 4-ethylphenyl and phenyl substituents enhance lipophilicity, a property leveraged in optimizing drug bioavailability. Environmental concerns have also driven interest in green chemistry approaches for its production, such as catalytic methods reducing waste. These advancements address broader industry priorities like sustainable synthesis and atom economy.

The compound’s nomenclature, while complex, reflects its structural precision. Key terms like thieno3,4-dimidazole and hexahydro-1H-5lambda6 are essential for accurate database searches in platforms like SciFinder or Reaxys. As cheminformatics tools evolve, such identifiers enable efficient data mining for high-throughput screening projects. Additionally, its CAS registry number (718601-09-3) ensures unambiguous identification in regulatory and safety documentation.

Emerging applications of 1-(4-ethylphenyl)-3-phenyl-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione extend beyond pharmaceuticals. Materials scientists investigate its derivatives for organic electronics, given the thiophene ring’s electron-conducting properties. This aligns with the global push for flexible electronics and biodegradable sensors. Furthermore, its thermal stability makes it a candidate for polymeric additives, addressing durability challenges in industrial coatings.

In conclusion, CAS No. 718601-09-3 represents a multifaceted compound bridging diverse scientific domains. Its relevance to drug development, green chemistry, and advanced materials underscores its importance in contemporary research. As interdisciplinary collaborations grow, this compound will likely remain a focal point for innovation, driven by its structural uniqueness and functional adaptability.